N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-fluorobenzamide

• IUPAC Name: N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3-fluorobenzamide
• InChI: InChI=1S/C14H15FN4O/c1-19(2)13-6-7-16-12(18-13)9-17-14(20)10-4-3-5-11(15)8-10/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key: GWGMZFBCSUCALY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H15FN4O
• Molecular Weight: 274.29 g/mol

Description

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-fluorobenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a small molecule inhibitor that has been found to have significant effects on certain biological processes.

Scientific Research Applications

Potential as Diagnostic and Therapeutic Agents

Several studies have focused on developing and evaluating compounds with structural similarities for their potential as diagnostic and therapeutic agents. For instance, pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated as potential PET imaging agents for tumor detection. These compounds have shown promising results in in vitro and in vivo studies for their ability to target specific cancer cells and could potentially improve the effectiveness of radiotherapy for cancer treatment (Jingli Xu et al., 2011; Seung-Youn Jung et al., 2019).

Imaging and Tracer Studies

Compounds derived from N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-fluorobenzamide have been utilized in the development of novel radioligands for imaging metabotropic glutamate receptor subtype 1 (mGluR1) in the brain. These studies have contributed to our understanding of the distribution and function of mGluR1 in various neurological conditions (Masayuki Fujinaga et al., 2012; Tomoteru Yamasaki et al., 2011).

Chemical Synthesis and Optimization

Research has also been conducted on the synthesis and optimization of related compounds for enhanced biological activity. These studies have involved the design and synthesis of novel compounds with the potential for antimicrobial activity and as inhibitors of specific proteins involved in cancer progression. The synthesis processes aim at improving the compounds' selectivity and efficacy for potential therapeutic applications (Pei Huang et al., 2020; M. Theoclitou et al., 2011).

Antineoplastic Properties

The antineoplastic properties of related compounds have been explored, particularly their metabolism in patients with chronic myelogenous leukemia (CML). These studies have identified key metabolic pathways, highlighting the potential of such compounds in treating CML and other malignancies (Aishen Gong et al., 2010).